Insight into the crystal phase and shape evolution from monoclinic Cu1.94S to wurtzite Cu2ZnSnS4 nanocrystals†
CrystEngComm Pub Date: 2018-03-21 DOI: 10.1039/C8CE00048D
Abstract
Phase pure wurtzite Cu2ZnSnS4 (CZTS) nanocrystals have been prepared by using monoclinic Cu1.94S nanoplates as starting materials via a hot-injection method. The rapid injection of Zn-thiols resulted in the symmetrical growth of CZTS onto both sides of Cu1.94S nanoplates, yielding sandwich-like CZTS-Cu1.94S heterostructures, which finally converted into CZTS nanocrystals. Interestingly, with 50% excess Sn precursor in the initial reaction system, the morphology of CZTS can retain the shape of nanoplates with increased thickness. The morphology and crystal phase evolution processes have been further investigated to understand the formation mechanism. These findings are meaningful for the controllable synthesis of copper chalcogenide nanocrystals as well as their photoelectrical applications.
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Journal Name：CrystEngComm
Research Products
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CAS no.: 126840-22-0
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CAS no.: 144409-99-4
